N-[1-(3-methoxypropyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide

• Molecular Formula: C23H26N2O4S
• Molecular Weight: 426.5 g/mol
• IUPAC Name: N-[3-(benzenesulfonyl)-1-(3-methoxypropyl)-4,5-dimethylpyrrol-2-yl]benzamide
• InChI: InChI=1S/C23H26N2O4S/c1-17-18(2)25(15-10-16-29-3)22(24-23(26)19-11-6-4-7-12-19)21(17)30(27,28)20-13-8-5-9-14-20/h4-9,11-14H,10,15-16H2,1-3H3,(H,24,26)
• InChI Key: SYYROEMHELTXDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=C1S(=O)(=O)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3)CCCOC)C

Description

N-[1-(3-methoxypropyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide is a synthetic organic compound characterized by its complex structure, which includes a pyrrole ring substituted with various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(3-methoxypropyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide typically involves multi-step organic reactions. One common route includes:

Formation of the Pyrrole Ring: Starting with a suitable precursor, the pyrrole ring is synthesized through a cyclization reaction.

Substitution Reactions:

Amidation: The final step involves the formation of the benzamide group through an amidation reaction, where the amine group of the pyrrole derivative reacts with benzoyl chloride under basic conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This includes the use of automated reactors, precise control of reaction conditions (temperature, pressure, pH), and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[1-(3-methoxypropyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide can undergo various chemical reactions, including:

Oxidation: The methoxypropyl group can be oxidized to form aldehydes or carboxylic acids.

Reduction: The phenylsulfonyl group can be reduced to a phenylthiol group.

Substitution: The benzamide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) under acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) with a palladium catalyst.

Substitution: Nucleophiles such as amines or alcohols under basic conditions.

Major Products

Oxidation: Formation of carboxylic acids or aldehydes from the methoxypropyl group.

Reduction: Conversion of the phenylsulfonyl group to a phenylthiol group.

Substitution: Formation of various substituted benzamides.

Scientific Research Applications

N-[1-(3-methoxypropyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-[1-(3-methoxypropyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide involves its interaction with molecular targets such as enzymes or receptors. The compound’s structure allows it to bind to specific sites, potentially inhibiting or activating biological pathways. For example, the phenylsulfonyl group may interact with enzyme active sites, altering their activity.

Comparison with Similar Compounds

Similar Compounds

• N-[1-(3-methoxypropyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]acetamide
• N-[1-(3-methoxypropyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]propionamide

Uniqueness

Compared to similar compounds, N-[1-(3-methoxypropyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide is unique due to its specific substitution pattern, which can influence its reactivity and interaction with biological targets. The presence of the benzamide group, as opposed to acetamide or propionamide, may enhance its binding affinity and specificity.

This detailed overview provides a comprehensive understanding of this compound, covering its synthesis, reactions, applications, and unique properties